sodium;2-[bis(2-hydroxyethyl)amino]ethanesulfonate

• IUPAC Name: sodium;2-[bis(2-hydroxyethyl)amino]ethanesulfonate
• InChI: InChI=1S/C6H15NO5S.Na/c8-4-1-7(2-5-9)3-6-13(10,11)12;/h8-9H,1-6H2,(H,10,11,12);/q;+1/p-1
• InChI Key: CFQLQLSIZOWFNV-UHFFFAOYSA-M
• Canonical SMILES: C(CO)N(CCO)CCS(=O)(=O)[O-].[Na+]
• Molecular Formula: C6H14NNaO5S
• Molecular Weight: 235.24 g/mol

Description

Compound “sodium;2-[bis(2-hydroxyethyl)amino]ethanesulfonate” is a chemical entity with unique properties and applications It is known for its significant role in various scientific fields, including chemistry, biology, and medicine

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of compound “sodium;2-[bis(2-hydroxyethyl)amino]ethanesulfonate” involves several synthetic routes. One common method includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The reaction is carried out under the action of a manganese catalyst and magnesium metal, resulting in the formation of the desired compound .

Industrial Production Methods: Industrial production of compound “this compound” typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and quality control to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions: Compound “sodium;2-[bis(2-hydroxyethyl)amino]ethanesulfonate” undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, resulting in reduced products.

Substitution: This reaction involves the replacement of one atom or group of atoms with another, leading to the formation of substituted products

Common Reagents and Conditions:

Oxidation: Common reagents include potassium permanganate and hydrogen peroxide.

Reduction: Common reagents include sodium borohydride and lithium aluminum hydride.

Substitution: Common reagents include halogens and alkylating agents.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may produce ketones or aldehydes, while reduction may yield alcohols or amines.

Scientific Research Applications

Compound “sodium;2-[bis(2-hydroxyethyl)amino]ethanesulfonate” has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is studied for its potential biological activities and interactions with biomolecules.

Medicine: It is investigated for its potential therapeutic effects and mechanisms of action.

Industry: It is used in the production of various industrial products and materials

Mechanism of Action

The mechanism of action of compound “sodium;2-[bis(2-hydroxyethyl)amino]ethanesulfonate” involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Compound “sodium;2-[bis(2-hydroxyethyl)amino]ethanesulfonate” can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

• Aspirin (CID 2244)
• Salicylsalicylic acid (CID 5161)
• Indomethacin (CID 3715)
• Sulindac (CID 1548887)

These compounds share structural similarities but may differ in their specific properties, mechanisms of action, and applications .